Cas no 437768-48-4 (phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride)

• Product Name: phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride
• CAS No: 437768-48-4
• CID: 4651401
• Update Time: 2025-10-20

phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride

Additional information on phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride

Recent Advances in the Study of Phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine Hydrochloride (CAS: 437768-48-4)

Phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride (CAS: 437768-48-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its tetrazole moiety, has been the subject of recent research due to its potential applications in the development of novel therapeutic agents. The tetrazole ring, a bioisostere for carboxylic acids, enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold in pharmaceutical design.

Recent studies have focused on the synthesis and pharmacological evaluation of phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of angiotensin II receptor antagonists, which are critical in the treatment of hypertension and cardiovascular diseases. The compound's unique chemical properties allow for selective binding to AT1 receptors, thereby modulating blood pressure with minimal side effects.

Another significant application of phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride lies in its role as an intermediate in the synthesis of antiviral agents. Research conducted by the National Institute of Health (NIH) in 2024 highlighted its potential in inhibiting viral proteases, particularly those associated with SARS-CoV-2. The tetrazole ring's ability to mimic peptide bonds makes it an effective inhibitor of viral replication, offering a promising avenue for the development of broad-spectrum antiviral drugs.

In addition to its therapeutic applications, phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride has been investigated for its use in diagnostic imaging. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging (2024) explored its radiolabeling potential for positron emission tomography (PET) imaging. The compound's ability to chelate radionuclides such as fluorine-18 enables its use in visualizing specific biological targets, including tumor markers and inflammatory sites.

The synthesis of phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride has also seen advancements in recent years. A novel green chemistry approach, published in ACS Sustainable Chemistry & Engineering (2023), utilized microwave-assisted synthesis to reduce reaction times and improve yields. This method not only enhances the efficiency of production but also aligns with the growing demand for environmentally friendly pharmaceutical manufacturing processes.

Despite these promising developments, challenges remain in the clinical translation of phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride-based therapeutics. Issues such as pharmacokinetic variability and potential off-target effects necessitate further preclinical and clinical studies. However, the compound's versatility and demonstrated efficacy in multiple therapeutic areas underscore its potential as a cornerstone in future drug development efforts.

In conclusion, phenyl(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride (CAS: 437768-48-4) represents a multifaceted compound with significant implications for medicinal chemistry and drug discovery. Its applications span cardiovascular therapeutics, antiviral agents, and diagnostic imaging, driven by its unique chemical properties and synthetic adaptability. Continued research and development are essential to fully realize its therapeutic potential and address existing challenges.